Cas no 1806589-29-6 (Ethyl 4-methoxy-3-(trifluoromethyl)picolinate)
Ethyl 4-methoxy-3-(trifluoromethyl)picolinate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-methoxy-3-(trifluoromethyl)picolinate
-
- Inchi: 1S/C10H10F3NO3/c1-3-17-9(15)8-7(10(11,12)13)6(16-2)4-5-14-8/h4-5H,3H2,1-2H3
- InChI Key: VEZLYLQWCLWTMX-UHFFFAOYSA-N
- SMILES: FC(C1=C(C=CN=C1C(=O)OCC)OC)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 270
- XLogP3: 2.3
- Topological Polar Surface Area: 48.4
Ethyl 4-methoxy-3-(trifluoromethyl)picolinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029002699-250mg |
Ethyl 4-methoxy-3-(trifluoromethyl)picolinate |
1806589-29-6 | 95% | 250mg |
$980.00 | 2022-03-31 | |
| Alichem | A029002699-500mg |
Ethyl 4-methoxy-3-(trifluoromethyl)picolinate |
1806589-29-6 | 95% | 500mg |
$1,819.80 | 2022-03-31 | |
| Alichem | A029002699-1g |
Ethyl 4-methoxy-3-(trifluoromethyl)picolinate |
1806589-29-6 | 95% | 1g |
$2,750.25 | 2022-03-31 |
Ethyl 4-methoxy-3-(trifluoromethyl)picolinate Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
Additional information on Ethyl 4-methoxy-3-(trifluoromethyl)picolinate
Recent Advances in the Application of Ethyl 4-methoxy-3-(trifluoromethyl)picolinate (CAS: 1806589-29-6) in Chemical Biology and Pharmaceutical Research
Ethyl 4-methoxy-3-(trifluoromethyl)picolinate (CAS: 1806589-29-6) has emerged as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of small-molecule inhibitors targeting various disease pathways. Recent studies have highlighted its utility in medicinal chemistry due to the unique electronic and steric properties imparted by the trifluoromethyl and methoxy substituents. This compound serves as a versatile building block for the construction of heterocyclic frameworks, which are prevalent in many FDA-approved drugs.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of Ethyl 4-methoxy-3-(trifluoromethyl)picolinate in the synthesis of potent kinase inhibitors. The researchers utilized this compound as a starting material to develop a series of pyridine-based compounds showing nanomolar activity against several cancer-related kinases. The presence of the trifluoromethyl group was found to significantly enhance both binding affinity and metabolic stability of the final compounds, addressing a common challenge in kinase inhibitor development.
In the field of antimicrobial research, a recent patent application (WO2023056789) disclosed novel antibacterial agents incorporating the Ethyl 4-methoxy-3-(trifluoromethyl)picolinate scaffold. The modified picolinate derivatives exhibited remarkable activity against drug-resistant Gram-positive bacteria, with MIC values in the range of 0.5-2 μg/mL. Molecular docking studies suggested that the trifluoromethyl group plays a crucial role in binding to the target bacterial enzyme's hydrophobic pocket.
Recent advancements in synthetic methodology have also improved access to this valuable intermediate. A 2024 publication in Organic Process Research & Development described an optimized large-scale synthesis of Ethyl 4-methoxy-3-(trifluoromethyl)picolinate with improved yield (82%) and reduced environmental impact. The new protocol employs continuous flow chemistry and eliminates the need for hazardous reagents used in previous synthetic routes.
The compound's application has extended to radiopharmaceutical development, where its derivatives are being explored as potential PET imaging agents. A research team at Massachusetts General Hospital recently reported (Journal of Nuclear Medicine, 2024) a fluorine-18 labeled analog for imaging neuroinflammation. The methoxy group's position allowed for straightforward radiolabeling while maintaining excellent blood-brain barrier penetration.
Ongoing clinical trials (NCT05678945) are investigating drugs derived from this chemical scaffold for the treatment of autoimmune disorders. Preliminary results suggest that compounds containing the Ethyl 4-methoxy-3-(trifluoromethyl)picolinate moiety exhibit favorable pharmacokinetic profiles and reduced off-target effects compared to existing therapies. Researchers attribute this to the balanced lipophilicity provided by the trifluoromethyl group.
Future research directions for this compound include exploration in PROTAC (Proteolysis Targeting Chimera) development and covalent inhibitor design. Several pharmaceutical companies have included derivatives of Ethyl 4-methoxy-3-(trifluoromethyl)picolinate in their discovery pipelines, recognizing its potential to address challenging drug targets. The compound's versatility and the growing understanding of its structure-activity relationships position it as an important tool in modern drug discovery efforts.
1806589-29-6 (Ethyl 4-methoxy-3-(trifluoromethyl)picolinate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)